Cas no 918487-39-5 (2-bromo-4-ethynyl-1-fluorobenzene)

2-bromo-4-ethynyl-1-fluorobenzene structure
918487-39-5 structure
Product Name:2-bromo-4-ethynyl-1-fluorobenzene
CAS No:918487-39-5
MF:C8H4BrF
MW:199.019764900208
CID:1971173
PubChem ID:57435852
Update Time:2025-04-21

2-bromo-4-ethynyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-ethynyl-1-fluorobenzene
    • 4-ethyl-2-bromo-phenol
    • 4-Aethyl-2-brom-phenol
    • 2-Brom-4-aethyl-phenol
    • Phenol, 2-bromo-4-ethyl-
    • CTK2A7348
    • ARONIS023699
    • SBB079999
    • 3-Brom-4-hydroxy-1-aethyl-benzol
    • 4-Ethyl-2-bromphenol
    • SureCN1438878
    • 2-bromo-4-ethyl-phenol
    • AGN-PC-013PGU
    • 3-bromo-4-fluoro-1-ethynylbenzene
    • 2-bromo-4-ethynyl-1-fluoro-benzene
    • KJBQVKKHGKJMBQ-UHFFFAOYSA-N
    • MFCD26395447
    • AKOS026716018
    • 3-Bromo-4-fluorophenylacetylene
    • EN300-1223569
    • G45821
    • DB-313673
    • 918487-39-5
    • SCHEMBL3456320
    • F2147-2791
    • Inchi: 1S/C8H4BrF/c1-2-6-3-4-8(10)7(9)5-6/h1,3-5H
    • InChI Key: KJBQVKKHGKJMBQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C#C)=C1)F

Computed Properties

  • Exact Mass: 197.948
  • Monoisotopic Mass: 197.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 202.9±30.0 °C at 760 mmHg
  • Flash Point: 153.2±27.9 °C

2-bromo-4-ethynyl-1-fluorobenzene Security Information

2-bromo-4-ethynyl-1-fluorobenzene Pricemore >>

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